Cas no 68723-78-4 (6-methyl-4-oxochromene-3-carboxylic Acid)
68723-78-4 structure
Product Name:6-methyl-4-oxochromene-3-carboxylic Acid
CAS No:68723-78-4
MF:C11H8O4
MW:204.178823471069
MDL:MFCD02683790
CID:1735135
PubChem ID:2759835
Update Time:2025-04-21
6-methyl-4-oxochromene-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-4-oxochromene-3-carboxylic Acid
- AC1MC1BH
- CTK1H5788
- KB-199578
- 3-carboxy-6-methylchromone
- 6-methyl-4-oxo-4h-chromene-3-carboxylic acid
- 6-Methylchromone-3-carboxylic acid
- Ambap
- AG-G-65561
- 6-Methyl-4-oxo-4H-1-benzopyran-3-carboxylic acid
- MFCD02683790
- 68723-78-4
- SCHEMBL11513004
- 6-METHYLCHROMONE-3-CARBOXYLICACID
- DB-359643
- 6-methylchromone-3-carboxylic acid, AldrichCPR
- DTXSID80374933
- 4H-1-Benzopyran-3-carboxylic acid, 6-methyl-4-oxo-
-
- MDL： MFCD02683790
- Inchi： 1S/C11H8O4/c1-6-2-3-9-7(4-6)10(12)8(5-15-9)11(13)14/h2-5H,1H3,(H,13,14)
- InChI Key： QCLPFMIJXRWBNI-UHFFFAOYSA-N
- SMILES： O1C=C(C(=O)O)C(C2C=C(C)C=CC1=2)=O
Computed Properties
- Exact Mass: 204.04200
- Monoisotopic Mass: 204.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 67.51000
- LogP: 1.79960
6-methyl-4-oxochromene-3-carboxylic Acid Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
6-methyl-4-oxochromene-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM286503-25g |
6-Methyl-4-oxo-4H-chromene-3-carboxylic acid |
68723-78-4 | 97% | 25g |
$496 | 2021-06-17 | |
| Fluorochem | 012042-250mg |
6-Methylchromone-3-carboxylic acid |
68723-78-4 | 250mg |
￡21.00 | 2022-03-01 | ||
| Fluorochem | 012042-1g |
6-Methylchromone-3-carboxylic acid |
68723-78-4 | 1g |
￡62.00 | 2022-03-01 | ||
| Chemenu | CM286503-1g |
6-Methyl-4-oxo-4H-chromene-3-carboxylic acid |
68723-78-4 | 97% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM286503-5g |
6-Methyl-4-oxo-4H-chromene-3-carboxylic acid |
68723-78-4 | 97% | 5g |
$*** | 2023-05-29 | |
| abcr | AB201375-1 g |
6-Methyl-4-oxo-4H-chromene-3-carboxylic acid; . |
68723-78-4 | 1g |
€159.50 | 2023-05-07 | ||
| abcr | AB201375-5 g |
6-Methyl-4-oxo-4H-chromene-3-carboxylic acid; . |
68723-78-4 | 5g |
€412.80 | 2023-05-07 | ||
| abcr | AB201375-25 g |
6-Methyl-4-oxo-4H-chromene-3-carboxylic acid; . |
68723-78-4 | 25g |
€1114.90 | 2023-05-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337230-1g |
6-Methylchromone-3-carboxylic acid, |
68723-78-4 | 1g |
￥474.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337230A-5g |
6-Methylchromone-3-carboxylic acid, |
68723-78-4 | 5g |
￥1888.00 | 2023-09-05 |
6-methyl-4-oxochromene-3-carboxylic Acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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